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Compound of Interest

Compound Name: Cyantraniliprole D3

Cat. No.: B1574271 Get Quote

Executive Directive
Do not treat Cyantraniliprole D3 as standard organic waste.

While Cyantraniliprole D3 is a stable isotope-labeled analog (Deuterium-labeled) and is not

radioactive, its parent structure is an anthranilic diamide insecticide with extreme aquatic

toxicity (GHS Category 1, H410).[1]

The presence of a cyano group (-CN), Bromine (-Br), and Chlorine (-Cl) in the molecular

scaffold dictates that this compound must be destroyed via high-temperature incineration with

flue gas scrubbing.[1] It cannot be landfilled or discharged into municipal water systems under

any circumstances.[1]

Chemical Hazard Characterization
To dispose of this compound correctly, you must understand its structural vulnerabilities and

hazards.
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Feature Specification Disposal Implication

Compound Cyantraniliprole D3
Stable Isotope Standard (Non-

Radioactive)

Formula C₁₉H₁₁D₃BrClN₆O₂
Contains Halogens (Br, Cl) and

Nitrogen (CN)

Aquatic Toxicity Acute/Chronic Cat 1

ZERO DISCHARGE policy.[1]

All rinsates must be collected.

[1]

Combustion
Generates NOx, HCl, HBr,

HCN

Requires incinerator with acid

gas scrubbers.

Solubility
Low in water; High in

MeOH/ACN

Rinsing glassware with water

is ineffective; use organic

solvents.[1]

Strategic Waste Segregation Logic
As researchers, we often default to "Organic Solvent Waste." For Cyantraniliprole D3, this is

insufficient due to the halogen load.

The Halogen Rule: Cyantraniliprole contains both Bromine and Chlorine.[1] Even if dissolved

in a non-halogenated solvent (like Methanol), the mixture should be classified as

Halogenated Organic Waste if the concentration of the standard is significant (>1000 ppm),

or if your facility's specific protocols require segregation of all halogenated species to protect

incinerator linings.

The Cyanide Factor: The cyano- group is covalently bonded.[1] It does not release free

cyanide ions readily in solution (unlike simple salts), but it generates HCN gas upon thermal

decomposition. High-temperature incineration (>1000°C) is required to fully oxidize the

nitrogenous backbone.[1]

Operational Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired or Degraded
Standard)
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Context: You have a vial of solid Cyantraniliprole D3 that has degraded or is no longer

needed.

Containment: Do not empty the vial. Keep the substance in its original amber glass

container.

Secondary Packaging: Place the vial into a clear, sealable polyethylene bag (Ziploc) to

prevent label deterioration and contain potential breakage.

Labeling: Affix a hazardous waste tag.

Constituents: "Cyantraniliprole D3 (Solid)"[1][2]

Hazard Checkboxes: Toxic, Environmental Hazard.[1][3][4]

Stream:Solid Hazardous Waste (Incineration Only).

Note: Do not place in "General Lab Trash" or "Glass Disposal Boxes."[1]

Scenario B: Disposal of Liquid Solutions (LC-MS Standards)
Context: You have prepared working standards in Acetonitrile (ACN) or Methanol (MeOH).[1]

Segregation: Pour the solution into the Halogenated Organic Solvent waste container.

Why? Although the solvent (ACN/MeOH) is non-halogenated, the solute contains Br/Cl.

Segregating it ensures the waste stream is routed to an incinerator capable of handling

acid gas generation (HCl/HBr).[1]

Rinsing: Rinse the empty vial 3 times with a small volume (1-2 mL) of Acetone or Acetonitrile.

Rinsate Disposal: Add all rinsates to the Halogenated Organic Solvent container.[1] DO NOT

rinse into the sink.[1]

Vial Disposal: Allow the solvent residue in the vial to evaporate in a fume hood, then dispose

of the glass vial in the Pesticide Contaminated Glass or Solid Hazardous Waste bin,

depending on facility rules.
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Scenario C: Spills and Decontamination
Context: You have spilled a working solution on the benchtop.

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.[5]

Absorb: Use a dedicated chemical spill pad or absorbent granules (vermiculite).[1]

Solvent Wash: The compound is not water-soluble.[1] Wipe the area with a paper towel

soaked in 70% Ethanol or Isopropanol to solubilize the residue.

Final Clean: Follow with a soap and water wash.[1][4][6]

Waste: Place all contaminated pads, gloves, and towels into a sealed bag and dispose of as

Solid Hazardous Waste.

Decision Logic Visualization
The following diagram illustrates the critical decision points for segregating Cyantraniliprole
D3 waste streams.
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Caption: Decision matrix for Cyantraniliprole D3 waste, prioritizing halogen capture and

aquatic protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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